(1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone

• IUPAC Name: [1-(4-fluorophenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H24FN3O3S/c1-19-10-12-20(13-11-19)17(22)14-6-8-21(9-7-14)25(23,24)16-4-2-15(18)3-5-16/h2-5,14H,6-13H2,1H3
• InChI Key: WFFRGYALKFTZMM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H24FN3O3S
• Molecular Weight: 369.5 g/mol
• Solubility: 38.5 [ug/mL] (The mean of the results at pH 7.4)

Description

(1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone, also known as Compound A, is a small molecule that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

(1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A exerts its effects through the inhibition of specific enzymes, such as histone deacetylases (HDACs) and phosphodiesterases (PDEs). HDACs play a role in regulating gene expression, while PDEs are involved in the regulation of intracellular signaling pathways. Inhibition of these enzymes by (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A can lead to changes in gene expression and cellular signaling, ultimately resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A are dependent on the specific enzymes that it inhibits. Inhibition of HDACs by (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A has been shown to result in changes in gene expression, leading to alterations in cell differentiation, proliferation, and apoptosis. Inhibition of PDEs by (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A can lead to changes in intracellular signaling pathways, resulting in effects such as vasodilation and bronchodilation.

Advantages and Limitations for Lab Experiments

One advantage of using (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A in lab experiments is its selectivity for specific enzymes, allowing for more precise manipulation of cellular processes. Additionally, its small molecular size and ease of synthesis make it a convenient tool for research. However, one limitation of using (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A. One area of interest is its potential use in combination with other drugs for the treatment of various diseases. Additionally, further investigation into the specific mechanisms of action of (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A could lead to the development of more targeted therapies. Finally, the synthesis of analogs of (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A could lead to the discovery of compounds with improved selectivity and efficacy.

Synthesis Methods

(1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A can be synthesized through a multi-step process involving the reaction of piperidine with 4-fluorobenzene sulfonyl chloride, followed by the reaction of the resulting intermediate with 4-methylpiperazine. The final product is obtained through purification and isolation of the compound.

Scientific Research Applications

(1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A has been found to have potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to be a potent and selective inhibitor of certain enzymes, making it a useful tool for studying enzyme function and regulation. Additionally, (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone A has been investigated for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease.